Cas no 494775-44-9 (Benzothiazole, 5-[(fluoromethyl)sulfonyl]-)

• Product Name: Benzothiazole, 5-[(fluoromethyl)sulfonyl]-
• CAS No: 494775-44-9
• MF: C₈H₆FNO₂S₂
• MW: 231.267142772675
• CID: 1533617
• Update Time: 2024-08-24

Benzothiazole, 5-[(fluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 5-[(fluoromethyl)sulfonyl]-

• Inchi： 1S/C8H6FNO2S2/c9-4-14(11,12)6-1-2-8-7(3-6)10-5-13-8/h1-3,5H,4H2
• InChI Key： VUGIJZNGTRSTSL-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(S(CF)(=O)=O)C=C2N=C1

Computed Properties

• Exact Mass: 230.98248

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 439.6±38.0 °C(Predicted)
• PSA: 47.03
• pka: -1.02±0.10(Predicted)